Cas no 2229215-87-4 (3-(3-ethylthiophen-2-yl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(3-ethylthiophen-2-yl)-2,2-difluoropropan-1-amine
• CAS No: 2229215-87-4
• MF: C₉H₁₃F₂NS
• MW: 205.268028020859
• CID: 6111223
• PubChem ID: 165629718
• Update Time: 2025-05-19

3-(3-ethylthiophen-2-yl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethylthiophen-2-yl)-2,2-difluoropropan-1-amine
• EN300-1968587
• 2229215-87-4

• Inchi： 1S/C9H13F2NS/c1-2-7-3-4-13-8(7)5-9(10,11)6-12/h3-4H,2,5-6,12H2,1H3
• InChI Key： PCRJXLXUJIIFFQ-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1CC(CN)(F)F

Computed Properties

• Exact Mass: 205.07367692g/mol
• Monoisotopic Mass: 205.07367692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-(3-ethylthiophen-2-yl)-2,2-difluoropropan-1-amine

Research Brief on 3-(3-ethylthiophen-2-yl)-2,2-difluoropropan-1-amine (CAS: 2229215-87-4): Recent Advances and Applications

The compound 3-(3-ethylthiophen-2-yl)-2,2-difluoropropan-1-amine (CAS: 2229215-87-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene and difluoropropanamine moieties, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and enzyme modulation. Recent studies have explored its synthesis, mechanism of action, and potential therapeutic applications, positioning it as a candidate for further preclinical and clinical evaluation.

Recent research has focused on the synthesis and optimization of 3-(3-ethylthiophen-2-yl)-2,2-difluoropropan-1-amine, with particular emphasis on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach that enhances the stereoselectivity of the final product, addressing previous challenges in large-scale production. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential as a drug candidate.

In terms of pharmacological activity, 3-(3-ethylthiophen-2-yl)-2,2-difluoropropan-1-amine has demonstrated potent inhibitory effects on specific neurotransmitter transporters, particularly those involved in dopamine and serotonin reuptake. This property suggests its potential utility in treating mood disorders such as depression and anxiety. Preliminary in vivo studies in rodent models have shown promising results, with significant improvements in behavioral assays related to these conditions. However, further research is needed to elucidate its exact mechanism of action and potential side effects.

Another area of interest is the compound's role as a modulator of enzyme activity. Recent findings indicate that 3-(3-ethylthiophen-2-yl)-2,2-difluoropropan-1-amine can selectively inhibit certain cytochrome P450 enzymes, which are involved in drug metabolism. This property could have implications for drug-drug interactions and the development of combination therapies. Researchers are currently investigating its potential as an adjunctive treatment to enhance the efficacy of existing medications.

Despite these advancements, challenges remain in the development of 3-(3-ethylthiophen-2-yl)-2,2-difluoropropan-1-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and long-term safety profiles require further investigation. Ongoing studies are employing advanced techniques such as pharmacokinetic modeling and toxicogenomics to address these concerns. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(3-ethylthiophen-2-yl)-2,2-difluoropropan-1-amine (CAS: 2229215-87-4) represents a promising compound with diverse pharmacological applications. Its unique chemical structure and biological activity make it a valuable subject for further research in the fields of neuroscience and drug development. Future studies should focus on optimizing its therapeutic potential while addressing the challenges associated with its development and application.